Cas no 24912-35-4 (6-(4-aminophenyl)-2,3-dihydropyridazin-3-one)

• Product Name: 6-(4-aminophenyl)-2,3-dihydropyridazin-3-one
• CAS No: 24912-35-4
• MF: C₁₀H₉N₃O
• MW: 187.197961568832
• MDL: MFCD13874716
• CID: 1419085
• PubChem ID: 10867082
• Update Time: 2025-04-20

6-(4-aminophenyl)-2,3-dihydropyridazin-3-one Chemical and Physical Properties

Names and Identifiers

• 3-(4-aminophenyl)-1h-pyridazin-6-one
• SureCN1392640
• 6-(4-Aminophenyl)-3(2H)pyridazinon
• 6-(4-aminophenyl)-3(2H)-pyridazinone
• 6-(4-AMINOPHENYL)PYRIDAZIN-3(2H)-ONE
• CHEMBL49196
• 6-(4-aminophenyl)-2H-pyridazin-3-one
• 6-(4-aminophenyl)pyridazin-3(2H)one
• F1967-0458
• 6-(4-amino-phenyl)-2H-pyridazin-3-one
• 6-(4-Aminophenyl)pyridazin-3(2{H})-one
• 6-(4-aminophenyl)-2,3-dihydropyridazin-3-one
• DTXSID00446388
• GOAZSGLSVJVOLX-UHFFFAOYSA-N
• DB-186042
• W-202043
• 24912-35-4
• AKOS005207970
• EN300-238128
• 6-[4-Aminophenyl]pyridazin-3(2H)-one
• 6-(4-Aminophenyl)pyridazin-3(2(h))-one
• 3(2H)-Pyridazinone, 6-(4-aminophenyl)-
• SCHEMBL1392640
• 3(2H)-Pyridazinone,6-(4-aminophenyl)-
• 3-Hydroxy-6-(4-aminophenyl)pyridazine
• AKOS015941743

• MDL： MFCD13874716
• Inchi： 1S/C10H9N3O/c11-8-3-1-7(2-4-8)9-5-6-10(14)13-12-9/h1-6H,11H2,(H,13,14)
• InChI Key： GOAZSGLSVJVOLX-UHFFFAOYSA-N
• SMILES： O=C1C=CC(C2C=CC(=CC=2)N)=NN1

Computed Properties

• Exact Mass: 187.07467
• Monoisotopic Mass: 187.074561919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 67.5Ų

Experimental Properties

• Density: 1.33
• PSA: 67.48

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Phenylpyridazines